Cas no 2060046-91-3 (2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one
• CAS No: 2060046-91-3
• MF: C₈H₄F₃NO₃
• MW: 219.117472648621
• MDL: MFCD30488931
• CID: 5163820
• PubChem ID: 125450287
• Update Time: 2025-05-26

2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)-
• 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one

• MDL： MFCD30488931
• Inchi： 1S/C8H4F3NO3/c9-4-1-2-6(12(14)15)5(3-4)7(13)8(10)11/h1-3,8H
• InChI Key： TVKNSMKDYHHECA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=CC=C1[N+]([O-])=O)C(F)F

Additional information on 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one

Introduction to 2,2-Difluoro-1-(5-Fluoro-2-Nitrophenyl)Ethan-1-One (CAS No. 2060046-91-3)

The compound 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one, identified by the CAS registry number 2060046-91-3, is an organic compound with a unique structure that combines fluorine atoms and a nitro group in its molecular framework. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure consists of a ketone group attached to a substituted phenyl ring, which is further modified by fluorine and nitro substituents. These functional groups contribute to the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as fluorine substitution can significantly alter the physicochemical properties of a molecule. In the case of 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one, the presence of two fluorine atoms on the ethanone moiety enhances its stability and bioavailability. Additionally, the nitro group on the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, oxidation, and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one. For instance, one approach involves the reaction of 5-fluoro-o-nitrobenzaldehyde with a suitable fluoroacetophenone derivative under specific conditions to form the desired product.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its structure resembles certain bioactive molecules that target specific enzymes or receptors involved in disease pathways. For example, studies have demonstrated that 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one exhibits inhibitory activity against certain kinases, making it a potential candidate for anti-cancer drug development.

Moreover, this compound has been investigated for its potential use as an agrochemical. The presence of electron-withdrawing groups like nitro and fluorine can enhance the compound's ability to interact with plant pathogens or pests. Recent research has focused on evaluating its efficacy as a fungicide or insecticide under controlled laboratory conditions.

The physical properties of 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one are also noteworthy. It is typically a crystalline solid with a melting point around 150°C and a boiling point above 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-one undergoes slow degradation under aerobic conditions due to its stable structure. However, further research is needed to determine its persistence in different environmental compartments and its potential toxicity to non-target organisms.

In conclusion, 2,2-difluoro -Fluorophenyl-Ethanone (CAS No. 877887 -Nitrogen) is a versatile compound with significant potential in various industries. Its unique structure and functional groups make it an attractive candidate for further research and development in pharmaceuticals and agrochemicals. As new insights into its properties and applications continue to emerge, this compound is likely to play an increasingly important role in advancing modern chemistry.